Cas no 147402-52-6 (Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-)

Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- structure
147402-52-6 structure
Product Name:Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
CAS No:147402-52-6
MF:C8H12N2O
MW:152.193681716919
CID:173407
PubChem ID:10057702
Update Time:2025-04-19

Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,3-methyl-5-(2S)-2-pyrrolidinyl-
    • Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl- (9CI)
    • Abbott-79814
    • (S)-3-Methyl-5-(pyrrolidin-2-yl)isoxazole
    • A 79814
    • 3-Methyl-5-(2S)-2-pyrrolidinylisoxazole
    • Isoxazole, 3-methyl-5-(2S)-2-pyrrolidinyl-
    • UNII-58C4C6VV89
    • CHEMBL10096
    • 58C4C6VV89
    • (s)-2-(3-methylisoxazol-5-yl)pyrrolidine
    • 3-methyl-5-[(2S)-pyrrolidin-2-yl]-1,2-oxazole
    • 147402-52-6
    • SCHEMBL3853785
    • Inchi: 1S/C8H12N2O/c1-6-5-8(11-10-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3/t7-/m0/s1
    • InChI Key: PJMAXCRZQLWZFH-ZETCQYMHSA-N
    • SMILES: O1C(=CC(C)=N1)[C@@H]1CCCN1

Computed Properties

  • Exact Mass: 152.09506
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.06
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